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Cat. No.: B065794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mercaptoacetone oxime is a multifaceted organic compound with potential applications in

pharmaceutical research and development. Its unique structure, incorporating a thiol, a ketone,

and an oxime functional group, suggests a range of chemical reactivities and biological

activities. However, the presence of these functional groups also necessitates a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols. This

technical guide provides a comprehensive overview of the known and inferred safety data for

mercaptoacetone oxime, detailed handling precautions, and experimental considerations to

ensure the safety of laboratory personnel. Due to the absence of a specific Safety Data Sheet

(SDS) for mercaptoacetone oxime, this guide draws upon data from related compounds and

general principles of chemical safety for thiols, ketones, and oximes.

Introduction
The dual functionality of mercaptoacetone oxime presents both opportunities for novel

chemical synthesis and challenges in terms of safe handling. The thiol (-SH) group is known for

its strong, unpleasant odor and its ability to readily undergo oxidation, while the oxime group

can exhibit toxicity. This guide aims to provide a consolidated resource for researchers,

enabling them to work with mercaptoacetone oxime in a safe and controlled manner.
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Inferred Hazard Identification and Classification
Based on the functional groups present in mercaptoacetone oxime (a thiol, a ketone, and an

oxime), the following hazards can be inferred. It is crucial to handle this compound as if it

possesses all these potential hazards until specific toxicological data becomes available.

Potential GHS Hazard Statements (Inferred):

H227: Combustible liquid.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Physical and Chemical Properties
Quantitative data for mercaptoacetone oxime is not readily available. The following table

provides the known properties of mercaptoacetone and acetone oxime as a reference.
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Property Mercaptoacetone Acetone Oxime
Mercaptoacetone
Oxime (Inferred)

Molecular Formula C3H6OS C3H7NO C3H7NOS

Molecular Weight 90.14 g/mol 73.09 g/mol 105.17 g/mol

Appearance - White crystalline solid
Likely a liquid or low-

melting solid

Odor
Strong, unpleasant

(thiol)
Characteristic

Strong, unpleasant

(thiol)

Boiling Point - 135 °C Likely > 135 °C

Flash Point - 60 °C Likely combustible

Solubility -
Soluble in water,

ethanol, ether

Likely soluble in

organic solvents

Handling and Storage Precautions
Given the volatile and malodorous nature of thiols, all work with mercaptoacetone oxime must

be conducted in a well-ventilated chemical fume hood.[1][2]

Engineering Controls
Fume Hood: All manipulations of mercaptoacetone oxime, including weighing, transferring,

and reactions, must be performed inside a certified chemical fume hood.[1]

Bleach Trap: To neutralize the volatile and odorous thiol compounds, the exhaust from the

reaction apparatus and any vacuum pumps should be passed through a bleach trap.[1][3] A

typical setup involves bubbling the exhaust gas through a vessel containing commercial

bleach.[1][3]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are mandatory.
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Hand Protection: Nitrile or other chemically resistant gloves should be worn. Gloves should

be inspected before use and changed immediately if contaminated.

Skin Protection: A lab coat must be worn. For larger quantities or in case of a spill, additional

protective clothing may be necessary.

Respiratory Protection: If there is a risk of inhalation despite working in a fume hood, a

respirator with an appropriate cartridge for organic vapors and acid gases should be used.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from oxidizing agents and sources of

ignition.

Due to its volatility and odor, consider storing within a secondary container.

Experimental Protocols: Safe Handling Workflow
The following workflow outlines the key steps for safely handling mercaptoacetone oxime in a

research setting.

Caption: Workflow for the safe handling of mercaptoacetone oxime.

Spill and Emergency Procedures
Small Spills: For a small spill inside a fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, sand). Place the contaminated absorbent in a sealed container for

disposal. Decontaminate the area with a bleach solution.

Large Spills: Evacuate the laboratory and notify the appropriate safety personnel

immediately. Do not attempt to clean up a large spill without proper training and equipment.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Waste Disposal
All waste containing mercaptoacetone oxime should be collected in a designated, labeled

hazardous waste container.

Contaminated materials such as gloves, absorbent pads, and pipette tips should also be

disposed of as hazardous waste.

Glassware that has come into contact with the compound should be rinsed with a bleach

solution in the fume hood before standard washing.[3]

Potential Toxicity and Signaling Pathways (Inferred)
Specific toxicological data for mercaptoacetone oxime is not available. However, based on its

constituent functional groups, potential mechanisms of toxicity can be inferred.

Thiols: Can interfere with cellular respiration and enzyme function through their interaction

with metal ions and disulfide bonds in proteins.

Ketones: Some ketones can have narcotic effects at high concentrations and may cause

irritation to the eyes, nose, and throat. Certain ketones are known to be neurotoxic.[4]

Oximes: Some oximes can be skin sensitizers and may have hematological effects. For

example, 2-butanone oxime has been shown to cause methemoglobinemia.[5]

The following diagram illustrates a hypothetical toxicity pathway, highlighting the potential for

multi-organ effects.

Caption: Inferred potential toxicity pathways for mercaptoacetone oxime.
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Conclusion
While mercaptoacetone oxime holds promise as a research chemical, its handling requires a

cautious and informed approach. The information presented in this guide, though inferred from

related compounds, provides a robust framework for establishing safe laboratory practices.

Researchers must adhere to these guidelines to minimize risks and ensure a safe working

environment. It is strongly recommended that a comprehensive risk assessment be conducted

before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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